Cas no 53343-18-3 (3-(Trifluoromethyl)adamantane-1-carboxylic acid)

• Product Name: 3-(Trifluoromethyl)adamantane-1-carboxylic acid
• CAS No: 53343-18-3
• MF: C₁₂H₁₅F₃O₂
• MW: 248.241514444351
• MDL: MFCD29731087
• CID: 2101980
• PubChem ID: 13197352
• Update Time: 2023-08-03

3-(Trifluoromethyl)adamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-trifluoromethyl-3-carboxyadamantane
• 3-(trifluoromethyl)adamantane-1-carboxylic acid
• 3-trifluoromethyl-1-adamantane-carboxylic
• Z1359429579
• 3-(Trifluoromethyl)adamantane-1-carboxylic acid

• MDL： MFCD29731087
• Inchi： 1S/C12H15F3O2/c13-12(14,15)11-4-7-1-8(5-11)3-10(2-7,6-11)9(16)17/h7-8H,1-6H2,(H,16,17)
• InChI Key： VIASLMWBGBODPB-UHFFFAOYSA-N
• SMILES： FC(C12CC3CC(CC(C(=O)O)(C3)C1)C2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 360
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 295.5±35.0 °C at 760 mmHg
• Flash Point: 132.5±25.9 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-(Trifluoromethyl)adamantane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)